Cas no 2228808-45-3 (1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228808-45-3
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5913939
• PubChem ID: 165853642
• Update Time: 2025-05-24

1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine
• [1-(3-chloro-4-nitrophenyl)cyclobutyl]methanamine
• 2228808-45-3
• EN300-1996883

• Inchi： 1S/C11H13ClN2O2/c12-9-6-8(2-3-10(9)14(15)16)11(7-13)4-1-5-11/h2-3,6H,1,4-5,7,13H2
• InChI Key： HNYWKODDOSQPFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine

Recent Advances in the Study of 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine (CAS: 2228808-45-3)

The compound 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine (CAS: 2228808-45-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic pathways for 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine, emphasizing its efficient production through multi-step organic reactions involving cyclobutane derivatives and nitroaromatic precursors. The compound's structural features, including the cyclobutylmethanamine moiety and the chloro-nitrophenyl group, have been identified as critical for its biological interactions, particularly in modulating specific enzymatic targets.

In vitro and in vivo investigations have demonstrated that 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine exhibits promising activity against a range of biological targets, including kinases and GPCRs, which are implicated in various disease pathways. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurological disorders, although further pharmacokinetic studies are required to validate these findings.

Mechanistic studies have revealed that the compound's activity is likely mediated through its interaction with key amino acid residues in the active sites of target proteins, as supported by molecular docking simulations and X-ray crystallography data. These insights have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential off-target effects.

Despite these advancements, challenges remain in the development of 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, 1-(3-chloro-4-nitrophenyl)cyclobutylmethanamine represents a promising scaffold in medicinal chemistry, with its unique structural and functional properties offering multiple avenues for therapeutic development. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for its progression into clinical trials.